Cas no 222026-50-8 (1-Pentanol,5-bromo-4-chloro-4,5,5-trifluoro-)

• Product Name: 1-Pentanol,5-bromo-4-chloro-4,5,5-trifluoro-
• CAS No: 222026-50-8
• MF: C₅H₇BrClF₃O
• MW: 255.460690736771
• CID: 252820
• PubChem ID: 2736240
• Update Time: 2025-04-19

1-Pentanol,5-bromo-4-chloro-4,5,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,5-bromo-4-chloro-4,5,5-trifluoro-
• 5-BROMO-4-CHLORO-4,5,5-TRIFLUOROPENTAN-1-OL
• 5-bromo-4-chloro-4,5,5-trifluoro-1-pentanol
• AKOS016015250
• 5-bromo-4-chloro-4,5,5-trifluoro-pentan-1-ol
• 222026-50-8
• FT-0644046
• DTXSID20371229
• MFCD00153681
• A816012

• MDL： MFCD00153681
• Inchi： 1S/C5H7BrClF3O/c6-5(9,10)4(7,8)2-1-3-11/h11H,1-3H2
• InChI Key： YTPPNYJNPZSDFJ-UHFFFAOYSA-N
• SMILES： BrC(C(CCCO)(F)Cl)(F)F

Computed Properties

• Exact Mass: 253.93200
• Monoisotopic Mass: 253.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.707
• Boiling Point: 105°C 15mm
• Flash Point: 58.8°C
• Refractive Index: 1.444
• PSA: 20.23000
• LogP: 2.65120

1-Pentanol,5-bromo-4-chloro-4,5,5-trifluoro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38